tert-Butyl 2-(aminomethyl)benzoate hydrochloride
Overview
Description
“tert-Butyl 2-(aminomethyl)benzoate hydrochloride” is a chemical compound with the CAS Number: 916198-63-5 . It has a molecular weight of 243.73 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H18ClNO2 . The exact structure is not provided in the search results.Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 243.73 .Scientific Research Applications
Catalysis and Asymmetric Synthesis
- Rigid P-chiral phosphine ligands : The use of tert-butyl groups in ligands such as tert-butylmethylphosphino has shown to enhance the enantioselectivities and catalytic activities in the rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. This is critical for the preparation of chiral pharmaceutical ingredients, demonstrating the utility of tert-butyl groups in advancing asymmetric synthesis (Imamoto et al., 2012).
Organic Synthesis
- Diastereoselective and Stereodivergent Syntheses : tert-Butyl groups have been utilized in highly diastereoselective and stereodivergent dihydroxylations of acyclic allylic amines. This approach is integral for the asymmetric synthesis of complex sugar derivatives like 3,6-dideoxy-3-amino-L-talose, illustrating the importance of tert-butyl groups in organic synthesis (Csatayová et al., 2011).
Synthetic Methodologies
- Protected 1,2-Amino Alcohols Synthesis : The synthesis of protected 1,2-amino alcohols using tert-butanesulfinyl aldimines and ketimines demonstrates the role of tert-butyl groups in enabling high yields and diastereoselectivities for the preparation of key intermediates in pharmaceutical synthesis (Tang et al., 2001).
Nucleophilic Substitutions and Radical Reactions
- Versatile Building Blocks : tert-Butyl phenylazocarboxylates serve as versatile building blocks for synthetic organic chemistry, facilitating nucleophilic substitutions and radical reactions. This highlights the adaptability of tert-butyl groups in constructing complex organic molecules (Jasch et al., 2012).
Anticancer and Antimicrobial Agents
- Metallopharmaceutical Agents : The synthesis of palladium, gold, and silver N-heterocyclic carbene complexes with tert-butyl groups has shown significant biomedical applications, including potent anticancer and antimicrobial activities. This research underscores the potential of tert-butyl groups in the development of new therapeutic agents (Ray et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 2-(aminomethyl)benzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13;/h4-7H,8,13H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTAMGZZVBVUADC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC=CC=C1CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
916198-63-5 |
Source
|
| Record name | tert-butyl 2-(aminomethyl)benzoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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